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Compound of Interest

Compound Name: Diflufenican

Cat. No.: B1670562 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Diflufenican. Adherence to these procedures is vital

for ensuring personal safety and environmental protection.

Hazard Summary
Diflufenican is a selective herbicide that requires careful handling due to its potential health

and environmental effects. It can be harmful if it comes into contact with skin or is swallowed,

and it may cause irritation to the skin, eyes, and respiratory system. Furthermore, Diflufenican
is very toxic to aquatic life, with long-lasting effects.[1] Certain formulations may be combustible

and carry reproductive health warnings.[2][3]

Quantitative Toxicity Data
For easy reference, the table below summarizes key quantitative toxicity data for Diflufenican.

Metric Value Species Reference

Oral LD50 >2,000 mg/kg Rat

Dermal LD50 >2,000 mg/kg Rat [4]

Australian Acceptable

Daily Intake (ADI)
0.2 mg/kg/day Human
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Operational Plan: Step-by-Step Guidance for
Handling Diflufenican
Follow these procedural steps to ensure the safe handling of Diflufenican from preparation to

disposal.

Preparation and Engineering Controls
Ventilation: Always handle Diflufenican in a well-ventilated area.[2][5] Use of a chemical

fume hood is recommended, especially when working with powders or creating aerosols.

Eyewash and Safety Shower: Ensure that an eyewash station and safety shower are readily

accessible in the immediate work area.[1]

Review Safety Data Sheet (SDS): Before beginning any work, thoroughly read and

understand the product-specific SDS.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Diflufenican. Always inspect PPE for integrity

before use.[6]

Hand Protection: Wear chemical-resistant gloves, such as nitrile or PVC elbow-length

gloves.[3][7] Avoid using leather or cloth gloves as they can absorb the chemical.[8]

Body Protection: Wear a lab coat or chemical-resistant suit (e.g., Tyvek) to cover all skin.[9]

When preparing sprays or with a risk of splashing, cotton overalls buttoned to the neck and

wrist are recommended.[3]

Eye and Face Protection: Use chemical safety goggles.[7] When there is a risk of splashing,

a face shield should be worn in addition to goggles.[3]

Respiratory Protection: In areas with inadequate ventilation or when dust or aerosols may be

generated, a respirator is recommended.[2][5][9]

Handling and Experimental Procedures
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Avoid Contamination: Do not eat, drink, or smoke in areas where Diflufenican is handled or

stored.[2][10]

Personal Hygiene: Wash hands thoroughly with soap and water after handling and before

eating, drinking, smoking, or using the restroom.[2][11]

Spill Management: In case of a spill, contain the material using an absorbent medium like

sand or vermiculite.[1] Collect the spilled material into a suitable, labeled container for

disposal.[1] Evacuate non-essential personnel from the area and ensure adequate

ventilation.[1]

First Aid Measures
Skin Contact: Immediately remove contaminated clothing and wash the affected area with

plenty of soap and water.[1][10]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open.[1][12] Seek medical attention.[1]

Ingestion: Do not induce vomiting.[1] Rinse mouth with water.[4] If the person is conscious,

give a small amount of water to drink. Seek immediate medical attention.[1]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen.[2]

Disposal Plan
Proper disposal of Diflufenican and its containers is critical to prevent environmental

contamination.

Waste Characterization: All Diflufenican waste should be treated as hazardous waste.

Container Management: Never reuse empty containers.[13] Triple rinse empty containers

with a suitable solvent, adding the rinsate to the experimental mixture or waste container.[10]

Disposal Route: Dispose of waste Diflufenican and contaminated materials in accordance

with local, regional, and national environmental regulations.[1] Contact your institution's

environmental health and safety department for specific guidance on hazardous waste
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disposal procedures. Do not pour waste down the drain or dispose of it in the regular trash.

[13]

Experimental Workflow Visualization
The following diagram illustrates the standard workflow for safely handling Diflufenican in a

laboratory setting.
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Start: Review SDS

Preparation:
- Assemble PPE

- Verify Ventilation
- Check Emergency Equipment

Don Personal Protective Equipment (PPE)

Chemical Handling:
- Weighing/Measuring
- Mixing/Application

Spill Occurs?

Execute Spill Procedure:
- Contain
- Clean

- Dispose

Yes

Decontamination:
- Clean work surfaces

- Rinse equipment

No

Waste Disposal:
- Segregate hazardous waste

- Triple rinse containers

Remove and Clean/Dispose of PPE

Personal Hygiene:
Wash hands and exposed skin

End of Procedure

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Diflufenican.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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